5-[4-(Benzyloxy)phenyl]-4-(2-furoyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one

• CAS No.: 618072-35-8
• Molecular Formula: C28H28N2O6
• Molecular Weight: 488.5 g/mol
• IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-1-(2-morpholin-4-ylethyl)-2-(4-phenylmethoxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C28H28N2O6/c31-26(23-7-4-16-35-23)24-25(30(28(33)27(24)32)13-12-29-14-17-34-18-15-29)21-8-10-22(11-9-21)36-19-20-5-2-1-3-6-20/h1-11,16,25,32H,12-15,17-19H2
• InChI Key: XUFJFXIAEQNCGU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(C(=C(C2=O)O)C(=O)C3=CC=CO3)C4=CC=C(C=C4)OCC5=CC=CC=C5

Description

This compound belongs to the 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one class, characterized by a bicyclic lactam scaffold. Its structure features:

• Position 1: A 2-(4-morpholinyl)ethyl group, which enhances solubility and modulates pharmacokinetics via morpholine’s polarity .
• Position 4: A 2-furoyl substituent, contributing to π-π stacking interactions due to the aromatic furan ring.
• Position 5: A 4-(benzyloxy)phenyl group, providing steric bulk and lipophilicity for membrane permeability .
• Position 3: A hydroxyl group, critical for hydrogen bonding and metal coordination in biological targets.

Preparation Methods

The synthesis of 5-[4-(Benzyloxy)phenyl]-4-(2-furoyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the benzyloxyphenyl and furoyl intermediates, which are then coupled under controlled conditions to form the final product. The reaction conditions often involve the use of organic solvents, catalysts, and temperature control to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The furoyl group can be reduced to form alcohols or alkanes.

Substitution: The benzyloxy group can undergo nucleophilic substitution reactions to introduce different functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

5-[4-(Benzyloxy)phenyl]-4-(2-furoyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[4-(Benzyloxy)phenyl]-4-(2-furoyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Position 1 Substitution

• Morpholine’s tertiary amine may also enhance binding to ATP pockets in kinases.
• Hydroxypropyl/methoxypropyl derivatives (20, 41, 51): The hydroxyl group facilitates hydrogen bonding but may reduce metabolic stability due to oxidation susceptibility.

Position 4 Substitution

• 2-Furoyl (Target) vs. Benzoyl derivatives (20, 23, 25): The furan ring’s smaller size and electron-rich nature may favor selective interactions with hydrophobic pockets, whereas bulkier benzoyl groups (e.g., 4-methylbenzoyl in 20) enhance steric hindrance.

Position 5 Substitution

• 4-(Benzyloxy)phenyl (Target) : The benzyloxy group provides a balance of lipophilicity and aromatic stacking, contrasting with halogenated analogs (23, 25, 30 ), which prioritize electronic effects (e.g., CF₃ in 25 enhances metabolic resistance).
• Bis-trifluoromethylphenyl (26 ) : Extreme hydrophobicity may limit solubility but improve membrane penetration.

Biological Activity

5-[4-(Benzyloxy)phenyl]-4-(2-furoyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one, also known by its CAS number 618080-48-1, is a complex organic compound with significant potential in medicinal chemistry. This article provides a detailed overview of its biological activities, synthesis, and potential applications based on diverse research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{29}H_{30}N_{2}O_{6}$, with a molecular weight of 502.56 g/mol. The structure features a pyrrole ring and various substituents that contribute to its biological activity. The presence of the benzyloxy group, furoyl moiety, and morpholine derivative enhances its interaction with biological targets.

Biological Activities

Research indicates that compounds similar to 5-[4-(Benzyloxy)phenyl]-4-(2-furoyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one exhibit several biological activities:

• Antioxidant Activity : The compound has shown potential antioxidant properties, which are crucial for combating oxidative stress-related diseases.
• Neuroprotective Effects : Similar compounds have demonstrated neuroprotective capabilities, particularly in models of neurodegenerative diseases like Parkinson's disease. For instance, derivatives containing benzyloxy groups have been linked to selective MAO-B inhibition, which is beneficial in treating such conditions .
• Anti-inflammatory Properties : The compound may exhibit anti-neuroinflammatory effects, making it a candidate for further development against neuroinflammatory disorders .
• Metal Chelating Ability : Its structure suggests potential metal-chelating properties, which can be advantageous in managing metal-induced toxicity.

Synthesis and Derivatives

The synthesis of 5-[4-(Benzyloxy)phenyl]-4-(2-furoyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one can be achieved through various synthetic routes. These methods allow for efficient production and modification to enhance biological activity or to create related derivatives.

Table 1: Comparative Biological Activities of Similar Compounds

Compound Name	Structural Features	Biological Activity
Terconazole	Contains a triazole ring	Antifungal
Posaconazole	A triazole derivative	Broad-spectrum antifungal
Isoconazole	Contains a chlorinated phenol	Antifungal and anti-inflammatory

Research has shown that the unique combination of functional groups in 5-[4-(Benzyloxy)phenyl]-4-(2-furoyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one may provide advantages over other compounds that typically target only one type of biological activity. This multifaceted activity could be leveraged for dual action against both fungal infections and cancerous cells .

Molecular Interaction Studies

Molecular docking simulations and surface plasmon resonance techniques are often employed to assess the binding affinity of this compound with various biological targets. Such studies aim to determine how effectively the compound interacts with enzymes or receptors associated with disease processes. The results from these studies indicate promising interactions that warrant further investigation into their therapeutic potential.